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Compound of Interest

Compound Name: Flurofamide-d4

Cat. No.: B15559930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal Material Safety Data Sheet (MSDS). It is compiled from publicly available data and is

intended to guide experienced laboratory personnel. All laboratory activities should be

conducted in accordance with institutional and national safety regulations. Flurofamide-d4 is a

research chemical and is not intended for human or veterinary use.

Introduction
Flurofamide-d4 is the deuterated form of Flurofamide, a potent inhibitor of bacterial urease.[1]

It is primarily utilized in research settings to study the role of urease in various pathological

conditions, such as infection-induced urinary stones and hyperammonemia.[2][3] This guide

provides a comprehensive overview of the safety and handling guidelines for Flurofamide-d4,

with a focus on providing researchers, scientists, and drug development professionals with the

necessary information to handle this compound safely.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Flurofamide-d4 is presented in

Table 1. This data is essential for understanding the compound's behavior and for making

informed decisions regarding its handling and storage.
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Property Value Reference

Chemical Name

4-Fluoro-N-

(diaminophosphinyl)benzamid

e-d4

[4]

Synonyms Flurofamide-d4 [4]

CAS Number 70788-28-2 (Unlabelled) [4]

Molecular Formula C₇H₅D₄FN₃O₂P [4]

Molecular Weight 221.16 g/mol [4]

Appearance Solid / Powder N/A

Solubility Soluble to 50 mM in DMSO [3]

Storage Store at room temperature [3]

Note: "N/A" indicates that the information was not available in the searched resources.

Toxicological Data
Comprehensive toxicological data for Flurofamide-d4 is not readily available in the public

domain. However, by examining data for structurally related compounds, such as 5-fluorouracil

and other fluorinated benzamides, a potential hazard profile can be inferred. It is crucial to

handle Flurofamide-d4 with a high degree of caution, assuming it may possess significant

toxicity.

General Toxicity (Inferred):

Based on the benzamide functional group, Flurofamide-d4 should be considered harmful if

swallowed.[4] The presence of a fluorine atom also places it in the category of halogenated

organic compounds, which often require special handling and disposal procedures.[4]

Reproductive and Developmental Toxicity (Inferred):

Studies on 5-fluorouracil, a fluorinated pyrimidine antimetabolite, have shown significant

reproductive and developmental toxicity.[5][6] These effects include altered morphology of
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sexual organs, reduced sperm counts in males, and developmental block and malformation in

females.[5] While the chemical structure of Flurofamide-d4 is different, the presence of the

fluorine atom and its biological activity warrant caution regarding potential reproductive

hazards. It is prudent to assume that Flurofamide-d4 may be a reproductive toxin.

Genotoxicity (Inferred):

Benzamide, a core component of the Flurofamide-d4 structure, is a suspected mutagen.[4]

Therefore, Flurofamide-d4 should be handled as a potential mutagen.

Quantitative Toxicological Data:

No specific LD50 or other quantitative toxicity data for Flurofamide-d4 were found in the

reviewed literature. In the absence of this data, the compound should be treated as a

substance with unknown but potentially high toxicity.

Experimental Protocols
In Vitro Urease Inhibition Assay
This protocol is adapted from a study on the effect of Flurofamide on Ureaplasma species.[2]

Objective: To determine the minimum inhibitory concentration (MIC) of Flurofamide-d4
required to inhibit urease activity.

Materials:

Flurofamide-d4 stock solution (e.g., 10 mM in DMSO)

Bacterial culture expressing urease (e.g., Ureaplasma species)

Appropriate growth medium with a pH indicator (e.g., 10B broth with phenol red)

96-well microtiter plates

Incubator

Procedure:
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Prepare serial dilutions of Flurofamide-d4 in the growth medium in a 96-well plate.

Add a standardized inoculum of the urease-producing bacteria to each well.

Include positive controls (bacteria with no inhibitor) and negative controls (medium only).

Incubate the plate at the optimal temperature for bacterial growth.

Observe the color change of the pH indicator. Urease activity will increase the pH, causing a

color change.

The MIC is the lowest concentration of Flurofamide-d4 that prevents the color change.

In Vivo Study in a Mouse Model of Hyperammonemia
This protocol is based on a study investigating the efficacy of Flurofamide in a mouse model.[2]

Objective: To assess the in vivo efficacy of Flurofamide-d4 in reducing blood ammonia levels.

Materials:

Flurofamide-d4 solution for injection (e.g., dissolved in a sterile vehicle)

Animal model of hyperammonemia (e.g., mice infected with a urease-producing pathogen)

Blood collection supplies

Ammonia assay kit

Procedure:

Induce hyperammonemia in the animal model.

Administer Flurofamide-d4 via an appropriate route (e.g., intraperitoneal injection) at a

predetermined dose (e.g., 6 mg/kg).[2]

Include a control group receiving the vehicle only.

Collect blood samples at specified time points post-administration.
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Measure blood ammonia levels using a commercial assay kit.

Compare the blood ammonia levels between the treated and control groups.

Signaling Pathways and Workflows
Urease Inhibition Signaling Pathway
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Caption: Mechanism of urease inhibition by Flurofamide-d4.

Laboratory Handling Workflow
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Start: Handling Flurofamide-d4

Wear Appropriate PPE:
- Lab coat

- Safety glasses
- Chemical-resistant gloves
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chemical fume hood
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Caption: Recommended workflow for handling Flurofamide-d4.
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Spill Response Logical Relationship

Spill of Flurofamide-d4
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Caption: Logical decision flow for responding to a Flurofamide-d4 spill.

Safe Handling and Disposal
Personal Protective Equipment (PPE)
When handling Flurofamide-d4, the following personal protective equipment should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Engineering Controls
All work with solid Flurofamide-d4 and concentrated solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Storage
Store Flurofamide-d4 in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.[7]

Spill Management
In the event of a spill, evacuate the area and prevent access. For small spills, absorb the

material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for

disposal. For large spills, contact your institution's Environmental Health and Safety (EHS)

department immediately.

Waste Disposal
Flurofamide-d4 and any contaminated materials should be disposed of as hazardous chemical

waste. As a halogenated organic compound, it should be segregated into a designated, labeled

waste container for halogenated organic waste.[4] Do not dispose of Flurofamide-d4 down the

drain or in the regular trash. All waste disposal must be in accordance with local, state, and

federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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